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Compound of Interest

Compound Name: 2-Chloro-5-cyanopyridine

Cat. No.: B021959

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-chloro-5-
cyanopyridine in dichloromethane. Due to the absence of publicly available quantitative
solubility data, this document focuses on qualitative descriptions, physical properties, and a
detailed experimental protocol for determining the precise solubility.

Executive Summary

2-Chloro-5-cyanopyridine is a key intermediate in the synthesis of pharmaceuticals and
agrochemicals.[1] Its solubility in organic solvents is a critical parameter for reaction
optimization, purification, and formulation. While qualitatively described as soluble in
dichloromethane[2], specific quantitative data is not readily available in scientific literature or
technical data sheets. This guide outlines a standardized methodology for researchers to
determine this value empirically.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-chloro-5-cyanopyridine is
presented in Table 1. This data is essential for handling, storage, and for calculations related to
solubility experiments.

Table 1: Physical and Chemical Properties of 2-Chloro-5-cyanopyridine
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Property Value Reference(s)
Molecular Formula CeH3CIN2 [1112][3]
Molar Mass 138.55 g/mol [2][3]

White to off-white or cream to
Appearance yellow solid (crystals or [1112]14]

powder)

) ] 78-82°C/108-115°C/
Melting Point [1]1(2][4]
114.0-121.0 °C

CAS Number 33252-28-7 [1]
IUPAC Name 6-chloropyridine-3-carbonitrile [3114]
Water Solubility Low solubility [2]

Note: The reported melting point range varies across different suppliers, which may be
indicative of purity differences.

Solubility Profile
Qualitative Solubility in Dichloromethane

Multiple sources confirm that 2-chloro-5-cyanopyridine is soluble in common organic
solvents, including dichloromethane and chloroform.[2] This suggests that dichloromethane is a
suitable solvent for reactions and processes involving this compound. However, the lack of
quantitative data prevents the determination of saturation limits under various conditions.

Quantitative Solubility in Dichloromethane

As of the date of this guide, a thorough search of scientific databases, patents, and chemical
supplier documentation has not yielded specific quantitative data (e.g., in g/100 mL, mol/L, or
mg/mL) for the solubility of 2-chloro-5-cyanopyridine in dichloromethane at any given
temperature. To address this data gap, the following section provides a detailed experimental
protocol for its determination.

Experimental Protocol for Solubility Determination
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The following is a standard protocol for determining the solubility of a solid organic compound
like 2-chloro-5-cyanopyridine in dichloromethane using the isothermal shake-flask method.
This method is a reliable way to determine the saturation point of a solute in a solvent at a
specific temperature.

Materials and Equipment
e 2-Chloro-5-cyanopyridine (high purity, >97%)

o Dichloromethane (analytical grade)

e Analytical balance (£ 0.1 mg)

o Temperature-controlled shaker or water bath
o Calibrated thermometer or temperature probe
o Glass vials or flasks with airtight seals

e Volumetric flasks and pipettes

e Syringe filters (e.g., 0.22 um PTFE)

¢ High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for
concentration analysis

Experimental Workflow

The overall workflow for determining solubility is depicted in the following diagram.
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Caption: Experimental workflow for solubility determination.
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Step-by-Step Procedure

o Preparation of Saturated Solution:

o Accurately weigh an excess amount of 2-chloro-5-cyanopyridine and add it to a glass
vial. The excess is crucial to ensure saturation is reached.

o Precisely add a known volume of dichloromethane to the vial.
o Seal the vial tightly to prevent solvent evaporation.
e Equilibration:

o Place the vial in a temperature-controlled shaker or water bath set to the desired
temperature (e.g., 25 °C).

o Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is
reached. The presence of undissolved solid at the end of this period confirms that the
solution is saturated.

o Sample Collection and Preparation:

o Remove the vial from the shaker/bath and allow the undissolved solid to settle. It is critical
to maintain the temperature during this step.

o Carefully withdraw a sample of the clear supernatant using a syringe fitted with a
chemically inert filter (e.g., PTFE) to remove any solid particles.

o Immediately transfer the filtered sample into a pre-weighed volumetric flask and determine
the mass of the solution. Alternatively, accurately pipette a known volume for dilution.

o Concentration Analysis:

o Prepare a series of standard solutions of 2-chloro-5-cyanopyridine in dichloromethane
with known concentrations.

o Analyze the standard solutions using a suitable analytical method (e.g., HPLC-UV or GC-
FID) to generate a calibration curve.
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o Dilute the collected sample solution with dichloromethane to a concentration that falls
within the range of the calibration curve.

o Analyze the diluted sample and determine its concentration using the calibration curve.

» Calculation of Solubility:

o Calculate the original concentration in the saturated solution, accounting for any dilutions
made.

o Express the solubility in the desired units, such as milligrams per milliliter (mg/mL), grams
per 100 mL (g/100mL), or moles per liter (mol/L).

Conclusion

While 2-chloro-5-cyanopyridine is known to be soluble in dichloromethane, the absence of
specific quantitative data in the public domain necessitates empirical determination for
applications requiring this precise information. The physical properties and experimental
protocol provided in this guide offer a solid foundation for researchers and drug development
professionals to accurately measure and utilize the solubility of 2-chloro-5-cyanopyridine in
dichloromethane for their specific needs. The provided workflow and methodology ensure a
robust and reproducible approach to generating this critical dataset.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility of 2-Chloro-5-cyanopyridine in
Dichloromethane: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021959#2-chloro-5-cyanopyridine-solubility-in-
dichloromethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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